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Compound of Interest

2-Hydroxy-4-methoxy-6-
Compound Name:

methylbenzaldehyde
CAS No.: 34883-08-4
Cat. No.: B2816357

Get Quote

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 2-Hydroxy-4-
methoxy-6-methylbenzaldehyde (commonly known as Everninaldehyde; CAS: 34883-08-4)
starting from Orcinol (3,5-dihydroxytoluene).

The synthesis utilizes a two-step sequence:
» Vilsmeier-Haack Formylation to construct the benzaldehyde core.

e Regioselective O-Methylation exploiting intramolecular hydrogen bonding to differentiate
between two chemically similar phenolic hydroxyl groups.

This route is preferred over alternative strategies (e.g., methylation followed by formylation) due
to the superior regiocontrol provided by the aldehyde moiety in the second step, eliminating the
need for extraneous protecting groups.
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Strategic Route Selection & Mechanistic Insight
The Challenge: Regioselectivity

Orcinol is a symmetric diol. Introducing an aldehyde group breaks this symmetry, resulting in
2,4-dihydroxy-6-methylbenzaldehyde (Orsellinaldehyde). The critical challenge lies in the
subsequent methylation step. The molecule contains two phenolic hydroxyl groups:

e C2-OH: Positioned ortho to the aldehyde.

e C4-OH: Positioned para to the aldehyde.

The Solution: Intramolecular H-Bond "Protection"

We utilize the inherent reactivity difference between the two hydroxyls. The C2-OH forms a
strong intramolecular hydrogen bond with the carbonyl oxygen of the aldehyde. This interaction
locks the proton, significantly increasing the pKa of the C2-OH and reducing the nucleophilicity
of the corresponding phenoxide.

Conversely, the C4-OH remains sterically accessible and electronically available. By using a
weak base (

) and controlling stoichiometry, we can exclusively methylate the C4-position without touching
the C2-position.

DOT Diagram: Mechanistic Logic
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Caption: Workflow exploiting intramolecular hydrogen bonding to achieve regioselective
methylation at the C4 position.

Experimental Protocols
Phase 1: Construction of the Benzaldehyde Core

Reaction: Vilsmeier-Haack Formylation of Orcinol.

Reagents & Materials
e Orcinol (3,5-dihydroxytoluene): 12.4 g (100 mmol)

e Phosphorus Oxychloride (

): 46.0 g (300 mmol, 3.0 eq)

e N,N-Dimethylformamide (DMF): 50 mL (Solvent & Reagent)

e Ice/Water: ~500 g

Step-by-Step Protocol

e Reagent Preparation: In a 250 mL three-neck round-bottom flask equipped with a magnetic
stir bar, dropping funnel, and nitrogen inlet, add DMF (50 mL). Cool the flask to 0°C using an
ice-salt bath.

e Vilsmeier Complex Formation: Add

(46.0 g) dropwise over 30 minutes. Critical: Maintain internal temperature below 5°C to
prevent thermal decomposition of the Vilsmeier reagent. Stir at 0°C for an additional 30
minutes.

e Substrate Addition: Dissolve Orcinol (12.4 g) in a minimal amount of DMF (approx. 10-15
mL) and add it dropwise to the reaction mixture at 0°C.

e Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for
2-3 hours. The solution typically turns viscous and dark orange/red.
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e Hydrolysis (Workup): Pour the reaction mixture slowly into 500 g of crushed ice with vigorous
stirring. Sodium acetate (buffered hydrolysis) can be added to modulate pH, but direct
guenching into water is standard. Stir for 1 hour to ensure complete hydrolysis of the iminium
intermediate.

« |solation: The product, 2,4-dihydroxy-6-methylbenzaldehyde, will precipitate as a solid. Filter
the solid using a Buchner funnel.

 Purification: Recrystallize from hot water or dilute ethanol/water.
o Target Yield: 80—85%
o Appearance: Off-white to pale pink needles.

o Melting Point: 180-184°C.

Phase 2: Regioselective O-Methylation

Reaction: Selective methylation of the para-hydroxyl group.

Reagents & Materials
e 2,4-Dihydroxy-6-methylbenzaldehyde (Orsellinaldehyde): 15.2 g (100 mmol)

e Dimethyl Sulfate (DMS): 13.2 g (10.0 mL, 105 mmol, 1.05 eq)

o Alternative: Methyl lodide (Mel) can be used (1.1 eq), but DMS is often preferred for scale-
up.

e Potassium Carbonate (

): 15.2 g (110 mmol, 1.1 eq)

e Acetone: 150 mL (Anhydrous)

Step-by-Step Protocol

e Setup: In a 500 mL round-bottom flask, dissolve Orsellinaldehyde (15.2 g) in Acetone (150
mL).
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o Base Addition: Add anhydrous

(15.2 g) in a single portion. Stir the suspension at room temperature for 15 minutes.

o Methylation: Add Dimethyl Sulfate (10.0 mL) dropwise via syringe or dropping funnel.

o Safety Note: DMS is highly toxic and a carcinogen. Use a fume hood and appropriate
PPE.

o Reflux: Heat the mixture to reflux (approx. 56°C) for 3—5 hours. Monitor by TLC
(Hexane:EtOAc 3:1). The starting material (

~0.4) should disappear, and the mono-methylated product (
~0.6) should appear.

o Note: If the reaction runs too long or with excess reagents, the di-methylated byproduct
will form (

~0.8).

e Workup: Cool the mixture to room temperature. Filter off the inorganic salts (

) and wash the filter cake with acetone.

o Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in Ethyl
Acetate (100 mL) and wash with water (2 x 50 mL) and Brine (50 mL).

 Purification: Dry the organic layer over

, filter, and concentrate. Recrystallize the crude solid from Methanol or Ethanol/Water.

o Target Yield: 75-80%

o Product:2-Hydroxy-4-methoxy-6-methylbenzaldehyde (Everninaldehyde).

Analytical Validation
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The following data validates the structure and purity of the final product.

Physicochemical Properties

Parameter Specification Notes

Darkens upon prolonged light

Appearance Pale-yellow crystalline solid
exposure
) ) ) ) Distinct from intermediate
Melting Point 98-100°C (Lit.[1] varies)
(180°C)
- Soluble in EtOAc, DCM, )
Solubility Insoluble in water

DMSO

NMR Spectroscopy Data (Predicted/Typical)

The regiochemistry is confirmed by the presence of a chelated hydroxyl proton (downfield) and
a single methoxy signal.
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Troubleshooting & Critical Parameters
Controlling Over-Methylation

o Symptom: Presence of 2,4-dimethoxy-6-methylbenzaldehyde.
o Cause: Excess methylating agent or overly aggressive base (e.g., NaOH, NaH).
o Fix: Strictly limit DMS/Mel to 1.05 equivalents. Use
(weak base) rather than hydroxides. The intramolecular H-bond is the "gatekeeper”; do not

disrupt it with polar protic solvents (like water/methanol) during the reaction; use Acetone or
DMF.

Vilsmeier-Haack Yield Low

o Symptom: Tar formation or low recovery of Orsellinaldehyde.
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o Cause: Temperature spike during

addition.

o Fix: The formation of the Vilsmeier reagent is exothermic. Ensure temperature stays

during addition.

Purification of Final Product

 Issue: Product contains traces of starting material.

o Fix: Since the starting material is a diphenol and the product is a monophenol, a basic wash
(5%

) can selectively remove unreacted starting material into the agueous phase, leaving the
chelated (less acidic) product in the organic phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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